Cas no 2193057-38-2 (1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide)

• Product Name: 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide
• CAS No: 2193057-38-2
• CID: 4711322
• PubChem ID: 118967796
• Update Time: 2025-05-20

1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide

Additional information on 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide

Introduction to 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide (CAS No: 2193057-38-2)

1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This molecule, identified by the CAS number 2193057-38-2, features a cyclobutane core substituted with fluorine atoms and an amide functional group, making it a promising candidate for further exploration in drug discovery and material science applications.

The structural framework of 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide consists of a rigid cyclobutane ring, which is a common motif in biologically active molecules due to its ability to mimic natural product scaffolds. The presence of two fluorine atoms at the 3-position introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the amide group and the methyl substituent at the nitrogen atom contribute to the compound's versatility, enabling various chemical modifications and biological interactions.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide with greater accuracy. Molecular docking studies have revealed that this compound exhibits potential binding interactions with several biological targets, including enzymes and receptors involved in metabolic pathways. These findings suggest that 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide could serve as a lead compound for the development of novel therapeutic agents.

In vitro experiments have further characterized the biological activity of 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide, demonstrating its ability to inhibit specific enzymatic reactions relevant to inflammatory diseases and cancer. The fluorine substituents have been shown to enhance the metabolic stability of the molecule, while the amide group facilitates hydrogen bonding interactions with biological targets. These properties make 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide an attractive candidate for further optimization through structure-based drug design approaches.

The synthesis of 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms into a cyclic framework requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular architecture efficiently. These techniques not only improve synthetic efficiency but also allow for the introduction of additional functional groups for fine-tuning biological activity.

As research in medicinal chemistry continues to evolve, 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide (CAS No: 2193057-38-2) is expected to play a pivotal role in the development of next-generation therapeutics. Its unique structural features and demonstrated biological activity make it a valuable scaffold for designing molecules with enhanced efficacy and reduced side effects. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into clinical applications that benefit patients worldwide.

The future prospects of 1-amino-3,3-difluoro-N-methylcyclobutane-1-carboxamide are bright, with ongoing studies exploring its potential in various therapeutic areas. Innovations in synthetic chemistry and biopharmaceutical technologies will continue to drive progress in this field. By leveraging the inherent properties of this compound, scientists can develop novel treatments for complex diseases while adhering to stringent regulatory standards.